Cas no 21249-59-2 (Methyl 3-bromobutanoate)

• Product Name: Methyl 3-bromobutanoate
• CAS No: 21249-59-2
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• MDL: MFCD00039174
• CID: 51752
• PubChem ID: 89470
• Update Time: 2025-05-22

Methyl 3-bromobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromobutanoate
• 3-Bromobutyric acid methyl ester
• METHYL 2-BROMO ISO BUTYRATE
• Methyl 3-bromobutyrate
• EINECS 244-294-0
• methyl 3-bromo-3-methylpropionate
• methyl 3-bromo-butyrate
• 21249-59-2
• SCHEMBL2895728
• Butanoic acid, 3-bromo-, methyl ester
• AS-50313
• WAA24959
• MFCD00039174
• DTXSID30885165
• SY007462
• Methyl 3-bromobutanoate #
• Methyl3-bromobutanoate
• 2-Bromo methyl butyrate
• CS-0154070
• Butyric acid, 3-bromo-, methyl ester
• FT-0615216
• Butanoic acid,3-bromo-, methyl ester
• AKOS006273207
• NS00050582
• O11908
• DTXCID501024563
• DB-045520

• MDL： MFCD00039174
• Inchi： 1S/C5H9BrO2/c1-4(6)3-5(7)8-2/h4H,3H2,1-2H3
• InChI Key： WJYBMWHJTZBYSO-UHFFFAOYSA-N
• SMILES： BrC(C)CC(=O)OC

Computed Properties

• Exact Mass: 179.97900
• Monoisotopic Mass: 179.978592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.2

Experimental Properties

• Density: 1.413
• Boiling Point: 149.9 °C at 760 mmHg
• Flash Point: 77.4 °C
• Refractive Index: 1.453
• PSA: 26.30000
• LogP: 1.33290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 3-bromobutanoate

Comprehensive Guide to Methyl 3-bromobutanoate (CAS No. 21249-59-2): Properties, Applications, and Industry Insights

Methyl 3-bromobutanoate (CAS No. 21249-59-2) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This ester derivative, characterized by its bromine substitution and methyl ester functional group, has garnered significant attention due to its role as a key intermediate in fine chemical synthesis. With the growing demand for custom synthesis and high-purity intermediates, this compound has become a focal point for researchers exploring green chemistry alternatives and atom-efficient reactions.

The molecular structure of Methyl 3-bromobutanoate features a four-carbon backbone with a bromine atom at the 3-position and a methoxy carbonyl group, making it highly reactive in nucleophilic substitution reactions. Recent studies highlight its utility in asymmetric synthesis, particularly in the preparation of chiral building blocks for active pharmaceutical ingredients (APIs). Industry trends show increased interest in flow chemistry applications of such intermediates to improve yield and reduce waste—a critical consideration in modern sustainable manufacturing practices.

Analytical characterization of CAS No. 21249-59-2 typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, with commercial grades typically exceeding 97% purity. The compound's physical properties—including its characteristic boiling point range of 195-200°C and density of ~1.4 g/cm³—make it suitable for various laboratory-scale reactions and industrial processes. Researchers frequently search for alternative synthetic routes to this compound, reflecting the broader market shift toward cost-effective production methods.

In pharmaceutical applications, Methyl 3-bromobutanoate serves as a precursor for β-amino acid derivatives, which are increasingly important in peptidomimetic drug design. The compound's reactivity enables stereoselective transformations, a feature highly valued in the development of targeted therapies. Recent patent literature reveals its use in bioconjugation chemistry and prodrug synthesis, aligning with the industry's focus on precision medicine approaches.

From an environmental perspective, handling and disposal of bromo-containing compounds like CAS No. 21249-59-2 require adherence to REACH compliance standards. Manufacturers emphasize closed-system processing and solvent recovery to minimize ecological impact—a response to growing concerns about chemical footprint reduction. These practices address frequent queries about green alternatives to traditional halogenated intermediates in organic synthesis.

The global market for Methyl 3-bromobutanoate reflects broader trends in the specialty chemicals sector, with Asia-Pacific regions showing particular growth in production capacity. Quality control standards such as ICH guidelines govern its use in pharmaceutical contexts, while industrial-grade specifications apply to other applications. Supply chain considerations for this compound often involve just-in-time delivery models due to its moisture-sensitive nature and limited shelf stability under certain conditions.

Emerging research explores the compound's potential in material science applications, particularly as a monomer for functional polymer synthesis. Its bifunctional reactivity allows incorporation into dendrimer architectures and cross-linked networks, opening possibilities for advanced material development. These innovative uses address the scientific community's search for multipurpose chemical building blocks with customizable properties.

For laboratory handling, Methyl 3-bromobutanoate typically requires inert atmosphere techniques to prevent degradation, with many researchers opting for Schlenk line systems when working with sensitive reactions. The compound's spectral data (IR, NMR) are well-documented in scientific literature, facilitating its identification in reaction monitoring and quality assurance protocols. These analytical resources respond to frequent searches about compound characterization methods in synthetic chemistry.

Future developments surrounding CAS No. 21249-59-2 may involve biocatalytic production methods or continuous flow synthesis optimizations—topics generating substantial discussion in process chemistry circles. As regulatory frameworks evolve, documentation of structure-activity relationships and metabolic pathways for derivatives of this compound will likely expand, reflecting the industry's emphasis on safety-by-design principles.